2,5,8,11,14-pentaoxahexadecan-16-yl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
Overview
Description
2,5,8,11,14-pentaoxahexadecan-16-yl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate is a useful research compound. Its molecular formula is C16H24ClF2NO7S and its molecular weight is 447.9. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2,5,8,11,14-pentaoxahexadecan-16-yl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate' involves the reaction of 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid with 1,6-dioxadecane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form the final product.", "Starting Materials": [ "2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid", "1,6-dioxadecane", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Acetic anhydride" ], "Reaction": [ "Step 1: Dissolve 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid (1.0 equiv) and N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv) in dry dichloromethane under nitrogen atmosphere.", "Step 2: Add 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir for 10 minutes at room temperature.", "Step 3: Add 1,6-dioxadecane (1.2 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 5: Dissolve the resulting intermediate in acetic anhydride (2.0 equiv) and stir for 2 hours at room temperature.", "Step 6: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 7: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product." ] } | |
CAS No. |
2758002-61-6 |
Molecular Formula |
C16H24ClF2NO7S |
Molecular Weight |
447.9 |
Purity |
95 |
Origin of Product |
United States |
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